4-[1-(quinolin-8-ylcarbonyl)piperidin-3-yl]benzoic acid

• IUPAC Name: 4-[1-(quinoline-8-carbonyl)piperidin-3-yl]benzoic acid
• InChI: InChI=1S/C22H20N2O3/c25-21(19-7-1-4-16-5-2-12-23-20(16)19)24-13-3-6-18(14-24)15-8-10-17(11-9-15)22(26)27/h1-2,4-5,7-12,18H,3,6,13-14H2,(H,26,27)
• InChI Key: DTKQZHPXJNBXFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC3=C2N=CC=C3)C4=CC=C(C=C4)C(=O)O
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 4-[1-(quinolin-8-ylcarbonyl)piperidin-3-yl]benzoic acid often involves multi-step reactions, employing techniques like condensation reactions, cycloreactions, and the use of catalysts for functionalization. For instance, complex metal coordination polymers have been synthesized using quinoline derivatives, demonstrating the intricate methods involved in constructing such compounds (Rad et al., 2016). These methods showcase the diversity of synthesis approaches, including direct ortho-C-H amidation/amination of benzoic acids with N-chlorocarbamates/N-chloromorpholines, facilitated by Rh(III) catalysis, to produce anthranilic acids (Fo‐Ning Ng et al., 2014).

Molecular Structure Analysis

The molecular and crystal structures of these compounds are characterized using techniques like X-ray crystallography, NMR, and IR spectroscopy. For example, the crystal structure of a related compound was determined, providing insights into its molecular assembly characterized by weak intermolecular hydrogen bonds and π–π aromatic interactions (Perin et al., 2011). These analyses contribute to understanding the compounds' stability, reactivity, and potential intermolecular interactions in various environments.

Chemical Reactions and Properties

The chemical reactivity of compounds like 4-[1-(quinolin-8-ylcarbonyl)piperidin-3-yl]benzoic acid often involves interactions with metal ions, leading to the formation of coordination polymers with unique properties. For example, compound 3 exhibits strong fluorescence emission upon excitation at room temperature, highlighting the potential of these compounds in sensing applications (Rad et al., 2016). Additionally, the synthesis of hybrid compounds based on benzoic acid derivatives illustrates the compounds' versatility in forming novel structures with various pharmacophoric fragments (Ivanova et al., 2019).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and boiling points, are critical for their application in different domains. While specific data on 4-[1-(quinolin-8-ylcarbonyl)piperidin-3-yl]benzoic acid might not be available, studies on similar compounds provide valuable insights. For instance, the solubility and fluorescence properties of quinoline derivatives under different conditions can inform their use in fluorescent probes and sensing technologies.

Chemical Properties Analysis

Chemical properties, including acidity, basicity, and reactivity towards various reagents, define the applications of these compounds. The ortho-selective direct C-H bond amidation/amination of benzoic acids, leading to functionalized anthranilic acids, showcases the chemical versatility and potential for further functionalization of these compounds (Fo‐Ning Ng et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. If it has biological activity, it could potentially interact with various enzymes or receptors in the body, but this would need to be determined through experimental studies.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information on the safety and hazards of this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve detailed studies of its synthesis, properties, and potential applications. This could include experimental studies to determine its physical and chemical properties, investigations of its reactivity and potential uses in chemical reactions, and biological studies to explore any potential pharmacological activity.